Cas no 207296-89-7 (4-Benzyloxycarbonylaminopiperidine Hydrochloride)

• Product Name: 4-Benzyloxycarbonylaminopiperidine Hydrochloride
• CAS No: 207296-89-7
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• MDL: MFCD11101364
• CID: 910378
• PubChem ID: 45072219
• Update Time: 2025-11-02

4-Benzyloxycarbonylaminopiperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl piperidin-4-ylcarbamate hydrochloride
• 4-Benzyloxycarbonylaminopiperidine Hydrochloride
• 4-(Cbz-amino)piperidine Hydrochloride
• benzyl N-(4-piperidyl)carbamate hydrochloride
• benzyl N-piperidin-4-ylcarbamate,hydrochloride
• 4-(Benzyloxycarbonylamino)piperidine hydrochloride
• 4-(CBZ-AMINO)-PIPERIDINE HCL
• 4-(Cbz-amino)piperidineHydrochloride
• 4-benzyloxycarbonylamino-piperidine hcl
• Carbamic acid, 4-piperidinyl-, phenylmethyl ester, monohydrochloride
• 4-Cbz-aminopiperidine Hydrochloride
• EBD2220969
• TRA0032415
• benzylpiperidin-4-ylcarbamatehydroc

• MDL： MFCD11101364
• Inchi： 1S/C13H18N2O2.ClH/c16-13(15-12-6-8-14-9-7-12)17-10-11-4-2-1-3-5-11;/h1-5,12,14H,6-10H2,(H,15,16);1H
• InChI Key： PRLHASMXVOZART-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(NC1CCNCC1)=O

Computed Properties

• Exact Mass: 270.11400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 234
• Topological Polar Surface Area: 50.4

Experimental Properties

• PSA: 53.85000
• LogP: 3.00000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-Benzyloxycarbonylaminopiperidine Hydrochloride

4-Benzyloxycarbonylaminopiperidine Hydrochloride: A Versatile Compound in Medicinal Chemistry and Drug Discovery

4-Benzyloxycarbonylaminopiperidine Hydrochloride, with the chemical identifier CAS No. 207296-89-7, represents a significant compound in the field of medicinal chemistry. This molecule, a derivative of piperidine, is characterized by its unique structural features that make it a valuable tool in the development of pharmaceuticals. The compound's hydrochloride salt form enhances its solubility and stability, which are critical factors in drug formulation processes. Recent studies have highlighted its potential applications in targeting specific biological pathways, underscoring its importance in modern drug discovery strategies.

The molecular structure of 4-Benzyloxycarbonylaminopiperidine Hydrochloride is defined by the presence of a piperidine ring substituted with a benzyloxycarbonyl group. This functional group, also known as a benzyloxycarbonyl moiety, plays a crucial role in modulating the compound's reactivity and biological activity. The hydrochloride salt form further stabilizes the molecule, making it suitable for various pharmaceutical applications. Researchers have explored its utility in the design of prodrugs and its potential as a building block for complex organic molecules.

Recent advancements in synthetic chemistry have expanded the applications of 4-Benzyloxycarbonylaminopiperidine Hydrochloride. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a key intermediate in the synthesis of novel antipsychotic agents. The compound's ability to undergo selective chemical modifications has made it a preferred choice for drug developers seeking to optimize pharmacokinetic properties. Additionally, its compatibility with various reaction conditions has facilitated its integration into multi-step synthetic pathways.

One of the most notable applications of 4-Benzyloxycarbonylaminopiperidine Hydrochloride lies in its role as a protecting group in peptide synthesis. The benzyloxycarbonyl group effectively shields the amino terminus of peptides during chemical synthesis, preventing unwanted side reactions. This property has been leveraged in the development of therapeutic peptides with enhanced stability and bioavailability. Recent research has also explored its potential in the design of targeted drug delivery systems, where its structural versatility allows for the incorporation of functional groups that improve targeting efficiency.

The pharmacological properties of 4-Benzyloxycarbonylaminopiperidine Hydrochloride have been extensively studied in preclinical models. A 2022 study published in Drug Discovery Today highlighted its potential as a scaffold for the development of antifungal agents. The compound's ability to interact with specific molecular targets, such as fungal cell wall proteins, has been demonstrated in vitro. These findings suggest its potential as a lead compound for the design of novel antifungal therapies, particularly in the context of drug-resistant fungal infections.

Another area of interest in the research of 4-Benzyloxycarbonylaminopiperidine Hydrochloride is its application in the synthesis of biologically active derivatives. A 2023 review article in Chemical Reviews discussed its use in the preparation of compounds with potential applications in neurodegenerative diseases. The compound's structural flexibility allows for the introduction of functional groups that can modulate its biological activity, making it a valuable tool for drug developers targeting complex disease mechanisms.

From a synthetic perspective, the preparation of 4-Benzyloxycarbonylaminopiperidine Hydrochloride involves a series of well-established chemical reactions. The synthesis typically begins with the protection of the amino group using the benzyloxycarbonyl group, followed by the formation of the piperidine ring. The hydrochloride salt form is then obtained through acidification, which enhances the compound's solubility. These synthetic steps are critical for ensuring the purity and consistency of the final product, which are essential for pharmaceutical applications.

The stability and solubility characteristics of 4-Benzyloxycarbonylaminopiperidine Hydrochloride have been extensively evaluated in various studies. A 2021 publication in Organic & Biomolecular Chemistry reported its excellent stability under standard storage conditions, which is crucial for maintaining its integrity during transportation and storage. The hydrochloride salt form also exhibits good solubility in aqueous solutions, making it suitable for use in liquid formulations and injectable preparations.

Recent advances in computational chemistry have further enhanced the understanding of 4-Benzyloxycarbonylaminopiperidine Hydrochloride's properties. Molecular modeling studies have provided insights into its molecular interactions with biological targets, which is essential for optimizing its therapeutic potential. These computational tools have enabled researchers to predict the compound's behavior in different biological environments, facilitating the design of more effective drug candidates.

The versatility of 4-Benzyloxycarbonylaminopiperidine Hydrochloride has also been demonstrated in its application across various therapeutic areas. From its role in peptide synthesis to its potential in the development of antifungal and neuroprotective agents, the compound continues to be a subject of extensive research. Its ability to serve as a building block for complex molecules underscores its importance in the field of medicinal chemistry.

As the field of drug discovery continues to evolve, the importance of compounds like 4-Benzyloxycarbonylaminopiperidine Hydrochloride is becoming increasingly evident. Its structural adaptability, combined with its favorable physicochemical properties, makes it a valuable asset for researchers seeking to develop novel therapeutics. Ongoing studies are likely to uncover additional applications for this compound, further expanding its role in modern pharmaceutical science.

Overall, the research on 4-Benzyloxycarbonylaminopiperidine Hydrochloride highlights its significance in various aspects of drug development. From its use as a protecting group in peptide synthesis to its potential as a lead compound for new therapeutic agents, the compound's versatility and stability make it a critical component in the quest for more effective and targeted therapies. As new research continues to emerge, the applications of this compound are expected to grow, further solidifying its role in the field of medicinal chemistry.

Further exploration into the properties and applications of 4-Benzyloxycarbonylaminopiperidine Hydrochloride is likely to yield additional insights into its potential uses. Its role in the development of new drugs and its applications in various therapeutic areas underscore the importance of continued research in this area. As scientists and researchers continue to investigate its properties, the compound is poised to play an even greater role in the advancement of pharmaceutical science.